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Compound of Interest

Compound Name: Ammonium Chloride

CAS No.: 54450-56-5

Cat. No.: B10774519

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential information for the safe handling

and disposal of ammonium chloride, a compound that, while common, requires careful

management to mitigate risks.

Ammonium chloride is a white crystalline salt that is harmful if swallowed and causes serious

eye irritation.[1][2][3] It may also cause irritation to the skin and respiratory system.[1]

Adherence to proper safety protocols is crucial to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper selection and use of PPE, in conjunction with engineering controls, are the primary lines

of defense against exposure to ammonium chloride.
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Control Type Requirement Details

Engineering Controls Chemical Fume Hood

Whenever possible, conduct

work with ammonium chloride

in a properly functioning

chemical fume hood.[4]

Ventilation

Ensure the work area is well-

ventilated, with good general

ventilation (typically 10 air

changes per hour).[1]

Safety Stations

Eyewash stations and safety

showers must be readily

accessible in the immediate

vicinity of where ammonium

chloride is handled.[5][6]

Eye and Face Protection Goggles

Wear chemical splash goggles

that are ANSI-approved and

properly fitting.[4][5][7]

Face Shield

A face shield should be worn in

addition to goggles when there

is a risk of splashing.[8]

Skin Protection Gloves

Chemical-resistant gloves are

mandatory. Nitrile or natural

rubber gloves are

recommended.[4][8] It is

advisable to wear two pairs of

nitrile gloves.[4] Always inspect

gloves before use and use

proper removal techniques.[9]

Protective Clothing

Wear a lab coat, overalls, or

other suitable protective

clothing to prevent skin

contact.[1][5][7]
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Shoes
Safety shoes are

recommended.[7]

Respiratory Protection Respirator

If engineering controls do not

maintain airborne

concentrations below exposure

limits, or if dust is generated, a

NIOSH-approved air-purifying

particulate filter respirator (e.g.,

N95) should be used.[5][8]

Exposure Limits
Monitoring the concentration of airborne ammonium chloride fumes is important to ensure a

safe working environment.

Organization Exposure Limit Details

OSHA 10 mg/m³

Permissible Exposure Limit

(PEL) calculated as an 8-hour

time-weighted average (TWA).

[5][10]

NIOSH 10 mg/m³

Recommended Exposure Limit

(REL) as a Time-Weighted

Average (TWA).[9][10]

20 mg/m³
Short-Term Exposure Limit

(STEL).[9]

ACGIH 10 mg/m³

Threshold Limit Value (TLV) as

a Time-Weighted Average

(TWA).[9]

20 mg/m³
Short-Term Exposure Limit

(STEL).[9]
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Following a systematic procedure is critical for minimizing risks.

Step 1: Preparation and Precautionary Measures
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for ammonium chloride.[5]

Ensure Training: All personnel handling the substance must be trained on its hazards and

the proper handling procedures.[5]

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.

Verify Engineering Controls: Confirm that the chemical fume hood is operational and that

eyewash stations and safety showers are unobstructed.[4][6]

Prepare Work Area: Ensure the workspace is clean and uncluttered.

Step 2: Handling and Usage
Avoid Dust and Fumes: Handle ammonium chloride in a way that minimizes the generation

of dust and fumes.[4][6]

Prevent Contact: Avoid direct contact with the skin, eyes, and clothing.[1][4]

No Personal Items: Do not eat, drink, or smoke in the area where ammonium chloride is

being handled.[1][10][11]

Labeling: Ensure all containers of ammonium chloride are clearly and accurately labeled.

Step 3: Post-Handling Procedures
Secure Containers: Tightly close all containers of ammonium chloride when not in use.[5]

[6]

Decontaminate: Clean the work surface thoroughly to remove any residual contamination.[1]

Remove PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use

items like gloves properly.[9]
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Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling the chemical.[1][5][11]

Emergency and First-Aid Protocols
In case of accidental exposure, immediate and appropriate first-aid is crucial.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,

making sure to lift the upper and lower eyelids.[5][11] Remove contact lenses if it is safe to

do so.[1] Seek immediate medical attention.[10]

Skin Contact: Remove any contaminated clothing.[11] Wash the affected skin area

thoroughly with soap and water.[1] If irritation develops or persists, get medical attention.[10]

Inhalation: Move the affected person to an area with fresh air.[5][10] If breathing becomes

difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[5] Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth thoroughly with water.[1][10] If the

person is conscious, have them drink a glass of water.[7] Call a poison control center or a

doctor for treatment advice immediately.[7][10]

Disposal Plan
Ammonium chloride is toxic to aquatic life, so it is imperative that it is not released into the

environment.[5][10]

Waste Collection: Collect all ammonium chloride waste, including contaminated materials,

in a clearly labeled, sealed, and appropriate container for chemical waste.[1][7]

Regulatory Compliance: Dispose of the waste in strict accordance with all applicable federal,

state, and local environmental regulations.[5][11] Do not pour it down the drain or into

sewers.[2][5]

Professional Disposal: Utilize an approved waste disposal company for the removal and

disposal of the chemical waste.
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Ammonium Chloride Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

ammonium chloride.
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Caption: Workflow for Safe Handling of Ammonium Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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